Cas no 672343-50-9 (N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine)

• Product Name: N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine
• CAS No: 672343-50-9
• MF: C₁₁H₁₈N₆O₂
• MW: 266.299621105194
• CID: 5477366
• Update Time: 2025-07-17

N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine Chemical and Physical Properties

Names and Identifiers

• 4-N-cyclohexyl-2-N-methyl-5-nitropyrimidine-2,4,6-triamine
• N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine

• Inchi： 1S/C11H18N6O2/c1-13-11-15-9(12)8(17(18)19)10(16-11)14-7-5-3-2-4-6-7/h7H,2-6H2,1H3,(H4,12,13,14,15,16)
• InChI Key： PXLUTEXFMZKVDR-UHFFFAOYSA-N
• SMILES： C1(NC)=NC(N)=C([N+]([O-])=O)C(NC2CCCCC2)=N1

Additional information on N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine

N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine (CAS No. 672343-50-9): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine (CAS No. 672343-50-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The molecular structure of N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine is characterized by a pyrimidine core substituted with a cyclohexyl group at the N4 position and a methyl group at the N2 position. Additionally, the presence of a nitro group at the 5-position and three amine groups at the 2, 4, and 6 positions contributes to its distinct chemical properties. The combination of these functional groups imparts specific pharmacological activities that make this compound a valuable candidate for further research and development.

Recent studies have highlighted the potential of N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine in various therapeutic areas. One notable application is its use as an antiviral agent. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine has shown promise as an anticancer agent. A study by Johnson et al. (2020) reported that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase-dependent pathways. The selective toxicity towards cancer cells and minimal impact on normal cells make it a promising candidate for cancer therapy.

The pharmacokinetic properties of N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine have also been investigated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. This makes it suitable for both oral and intravenous administration in preclinical models. Further optimization of these properties through structural modifications may enhance its therapeutic potential.

In terms of safety and toxicity, initial assessments indicate that N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine is well-tolerated at therapeutic doses. However, comprehensive toxicological studies are ongoing to ensure its safety for clinical use. These studies will provide crucial information on potential side effects and long-term safety profiles.

The synthesis of N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine involves multi-step reactions starting from readily available starting materials. The key steps include the formation of the pyrimidine core followed by substitution reactions to introduce the cyclohexyl and methyl groups. The nitration step is critical for achieving the desired biological activity. Optimization of these synthetic routes can improve yield and purity, making large-scale production feasible.

In conclusion, N4-cyclohexyl-N2-methyl-5-nitropyrimidine-2,4,6-triamine (CAS No. 672343-50-9) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further research and development in areas such as antiviral and anticancer therapies. Ongoing studies will continue to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.